![molecular formula C18H28N2O2S B4652008 4-propyl-N'-(3,3,5-trimethylcyclohexylidene)benzenesulfonohydrazide](/img/structure/B4652008.png)
4-propyl-N'-(3,3,5-trimethylcyclohexylidene)benzenesulfonohydrazide
Overview
Description
4-propyl-N'-(3,3,5-trimethylcyclohexylidene)benzenesulfonohydrazide, also known as PTZ-343, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to exhibit interesting properties that make it a valuable tool for researchers in various fields.
Mechanism of Action
The exact mechanism of action of 4-propyl-N'-(3,3,5-trimethylcyclohexylidene)benzenesulfonohydrazide is not fully understood, but it is believed to act as a GABA-A receptor modulator. This means that it enhances the activity of the GABA-A receptor, which is responsible for inhibiting neuronal activity in the brain. By enhancing the activity of this receptor, this compound can help to prevent seizures and other neurological disorders.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can help to reduce the activity of neurons and prevent seizures. It has also been found to have anxiolytic effects, meaning that it can help to reduce anxiety and promote relaxation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-propyl-N'-(3,3,5-trimethylcyclohexylidene)benzenesulfonohydrazide in lab experiments is that it is a relatively simple compound to synthesize and purify. This makes it a cost-effective tool for researchers who are working on a tight budget. However, one of the limitations of using this compound is that it can be difficult to work with due to its low solubility in water.
Future Directions
There are many potential future directions for research on 4-propyl-N'-(3,3,5-trimethylcyclohexylidene)benzenesulfonohydrazide. One area of interest is in the development of new anticonvulsant drugs based on the structure of this compound. Another area of research is in the study of the long-term effects of this compound on the brain and other organs. Additionally, this compound may have potential applications in the treatment of other neurological disorders, such as anxiety and depression.
Conclusion
In conclusion, this compound is a valuable tool for scientific research due to its anticonvulsant properties and other interesting effects. While there is still much to learn about this compound, it holds great promise for future research in the fields of neuroscience and pharmacology.
Scientific Research Applications
4-propyl-N'-(3,3,5-trimethylcyclohexylidene)benzenesulfonohydrazide has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to exhibit anticonvulsant properties. This makes it a valuable tool for studying the mechanisms of epilepsy and other neurological disorders.
properties
IUPAC Name |
4-propyl-N-[(Z)-(3,3,5-trimethylcyclohexylidene)amino]benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2S/c1-5-6-15-7-9-17(10-8-15)23(21,22)20-19-16-11-14(2)12-18(3,4)13-16/h7-10,14,20H,5-6,11-13H2,1-4H3/b19-16- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUKVCTOLQURHSR-MNDPQUGUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)S(=O)(=O)NN=C2CC(CC(C2)(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC1=CC=C(C=C1)S(=O)(=O)N/N=C\2/CC(CC(C2)(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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